Cas no 480-18-2 (Taxifolin)

Taxifolin is a natural flavonoid antioxidant exhibiting potent scavenging activity against free radicals. Its efficacy in combating oxidative stress makes it an attractive candidate for application in food and cosmetic industries, where preservation of quality and stability are paramount, while also contributing to enhanced consumer well-being through its potential anti-inflammatory effects.

Taxifolin structure

Product Name:Taxifolin

CAS No:480-18-2

MF:C₁₅H₁₂O₇

MW:304.251585006714

MDL:MFCD00006845

CID:37661

PubChem ID:24887336

Update Time:2025-09-04

Taxifolin Chemical and Physical Properties

Names and Identifiers

- Taxifolin
- (+)-3,3',4',5,7-PENTAHYDROXYFLAVANONE
- 3,3',4',5,7-PENTAHYDROXYFLAVANONE
- (2R,3R)-DIHYDROQUERCETIN
- (2R,3R)-3,3',4',5,7-PENTAHYDROXYFLAVANONE
- 3,5,7,3',4'-PENTAHYDROXYFLAVANONE
- (+)-DIHYDROQUERCETIN
- DIHYDROQUERCETIN
- (+)-TAXIFOLIN
- (+)-trans Taxifolin
- (3R)-2-(3,4-Dihydroxyphenyl)-3,5,7-trihydroxy-2,3-dihydro-4H-chromen-4-one
- 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
- TAXIFOLIN, (+)-(P) PrintBack
- Taxifoliol
- (2R,3R)-3,3′,4′,5,7-Pentahydroxyflavanone
- [ "3", "3'", "4'", "5", "7-Pentahydroxyflavanone" ]
- 3
- Distylin
- TAXIFOLIN-(+)
- Lavitol
- Lariksin
- taxifolin (dihydroquercetin)
- trans-Dihydroquercetin
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-, (2R,3R)-
- (+)-trans-Taxifolin
- (2R,3R)-2-(3,4-DIHYDROXYPHENYL)-3,5,7-TRIHYDROXY-2,3-DIHYDRO-4H-CHROMEN-4-ONE
- (+/-)-Taxifol
- 3,3',4',5,7-Pentahydroxyflavanone; Taxifolin
- (2R,3R)-2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-4H-1-benzopyran-4-one
- (2R,3R)-Taxifolin
- (2R-trans)-2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5,7-trihydroxy-4-benzopyrone
- MDL： MFCD00006845
- Inchi： 1S/C15H12O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,14-19,21H
- InChI Key： CXQWRCVTCMQVQX-UHFFFAOYSA-N
- SMILES： OC1C(=O)C2C(=CC(=CC=2O)O)OC1C1C=C(O)C(O)=CC=1
- BRN： 5299277

Computed Properties

Exact Mass: 304.05800
Monoisotopic Mass: 304.05830272 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 428
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 998
XLogP3: 1.5
Topological Polar Surface Area: 127
Molecular Weight: 304.25

Experimental Properties

Color/Form: Powder
Density: 1.3326 (rough estimate)
Melting Point: 242°C(lit.)
Boiling Point: 687.6℃/760mmHg
Flash Point: 264.2 °C
Refractive Index: 1.4790 (estimate)
PSA: 127.45000
LogP: 1.18630
Specific Rotation: +42° - +48° (acetone 50%, H2O)
λmax: 292(MeOH)(lit.)
Solubility: Not determined

Taxifolin Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R22: harmful if swallowed.
Safety Instruction： S22; S24/25
RTECS：LK6920000
HazardClass：IRRITANT
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22

Taxifolin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Taxifolin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T196224-1g	Taxifolin	480-18-2	≥98%	1g	¥569.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T196224-5g	Taxifolin	480-18-2	≥98%	5g	¥1954.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T196224-100mg	Taxifolin	480-18-2	≥98%	100mg	¥155.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T117991-1g	Taxifolin	480-18-2	,≥98%	1g	¥2874.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T117991-100mg	Taxifolin	480-18-2	,≥98%	100mg	¥659.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T117991-25mg	Taxifolin	480-18-2	,≥98%	25mg	¥191.90	2023-09-01
S e l l e c k ZHONG GUO	S2366-50mg	Taxifolin (Dihydroquercetin)	480-18-2	99.99%	50mg	¥647.01	2023-09-15
S e l l e c k ZHONG GUO	S2366-200mg	Taxifolin (Dihydroquercetin)	480-18-2	99.99%	200mg	¥1397.36	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0082-20mg	Taxifolin	480-18-2	HPLC≥98%	20mg	￥120元	2023-09-15
ChemFaces	CFN98734-20mg	Taxifolin	480-18-2	>=98%	20mg	$30	2021-07-22

Taxifolin Production Method

Production Method 1

501-16-6

480-18-2

111003-33-9

Reaction Conditions

1.1C:H2SO4, S:MeOH, 1 h, rt
2.1R:NaH, S:DMF, overnight, 0°C
2.2R:NH4Cl, S:H2O
3.1R:NaOH, S:MeOH, S:THF, overnight, rt
1.1R:NaH, S:DMF, 10 min, 0°C
1.25 h, -5°C
1.3R:NH4Cl, S:H2O
2.1R:O(C(=O)CF3)2, S:CH2Cl2, -5°C; 5 min, -5°C
2.2S:CH2Cl2, 30 min, -5°C
2.3R:NH4Cl, S:H2O
3.1R:NaOH, R:H2O2, S:MeOH, S:H2O, 5 h, rt
4.1R:HCl, S:MeOH, S:H2O, S:THF, 2 h, 55°C
5.1

Reference

: Total Synthesis of the Natural Products Ulmoside A and (2R,3R)-Taxifolin-6-C-β-D-glucopyranoside

By Macha, Lingamurthy et al, Synlett, 2020, 31(11), 1097-1101

Production Method 2

139-85-5

480-66-0

480-18-2

111003-33-9

Reaction Conditions

1.1R:K2CO3, S:Me2CO, rt → 5°C
1.215 min, < 5°C; 30 min, rt
1.3R:H2O, cooled
1.1R:NaH, S:DMF, 0-5°C
1.215 min, < 5°C; 30 min, rt
1.3R:H2O, cooled
2.1R:KOH, S:EtOH, 3 h, rt
3.1R:NaOH, R:H2O2, S:H2O, S:MeOH, 3 h, rt
4.1R:HCl, S:MeOH, 25 min, 55°C
5.1

Reference

: Stereospecific inhibition of nitric oxide production in macrophage cells by flavanonols: Synthesis and the structure-activity relationship

By Jiang, Wen-Jun et al, Bioorganic & Medicinal Chemistry, 2015, 23(21), 6922-6929

Production Method 3

480-20-6

480-18-2

Reaction Conditions

1.1C:75991-44-5, C:9039-06-9

Reference

: Prodn. of carminic acid by metabolically engineered Escherichia coli

By Yang, Dongsoo et al, Journal of the American Chemical Society, 2021, 143(14), 5364-5377

Production Method 4

552-58-9

480-18-2

Reaction Conditions

1.1R:R:O2, R:Na ascorbate, R:Fe, C:75991-43-4

Reference

: Improvement of catechin production in Escherichia coli through combinatorial metabolic engineering

By Zhao, Shujuan et al, Metabolic Engineering, 2015, 28, 43-53

Production Method 5

65666-07-1

480-18-2

33889-69-9

22888-70-6

142796-22-3

1220986-69-5

29782-68-1

1516881-20-1

1516881-22-3

142796-21-2

142797-34-0

Reaction Conditions

1.1C:1435939-45-9, S:Me2CO, 24 h, 45°C

Reference

: Preparative method for isosilybin isolation based on enzymatic kinetic resolution of silymarin mixture

By Gazak, Radek et al, Process Biochemistry (Oxford, 2013, 48(1), 184-189

Production Method 6

121-33-5

480-66-0

480-18-2

111003-33-9

Reaction Conditions

1.1R:NaH, S:DMF, 1 h, 0°C → rt
1.2S:DMF, 4 h, 0°C → rt
1.1R:BBr3, S:CH2Cl2, 1 h, 4°C
2.1R:K2CO3, S:Me2CO, 1 d, rt
3.1R:KOH, S:MeOH, 2 d, rt
4.1R:NaOH, R:H2O2, S:H2O, S:MeOH, 1 d, rt
5.1R:HCl, S:MeOH, 1 h, 45°C
6.1

Reference

: Site-specific Inhibitory Mechanism for Amyloid β42 Aggregation by Catechol-type Flavonoids Targeting the Lys Residues

By Sato, Mizuho et al, Journal of Biological Chemistry, 2013, 288(32), 23212-23224

Taxifolin Raw materials

Taxifolin Preparation Products

Taxifolin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:480-18-2)Taxifolin

Order Number:LE1087;LE10388

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:40

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

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(CAS:480-18-2)Taxifolin

Order Number:sfd1360

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

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(CAS:480-18-2)Taxifolin

Order Number:PR051

Stock Status:in stock

Quantity:1kg

Purity:97%

Pricing Information Last Updated:Monday, 28 April 2025 16:48

Price ($):discuss personally

Email:Minch@pinrchem.com

Product Official Link

Hubei Cuiyuan Biotechnology Co.,Ltd

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(CAS:480-18-2)Taxifolin

Order Number:CRN0451

Stock Status:in stock

Quantity:5mg/20mg/50mg

Purity:≥98%

Pricing Information Last Updated:Friday, 14 March 2025 10:55

Price ($):

Email:1197063825@qq.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:480-18-2)Taxifolin

Order Number:A827422

Stock Status:in Stock

Quantity:1g/5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:26

Price ($):210.0/969.0

Email:sales@amadischem.com

Product Official Link

Taxifolin Spectrogram

GC-MS

1H NMR

300 MHz

DMSO

13C NMR

Taxifolin Related Literature

1. Ingestion of taxifolin-rich foods affects brain activity, mental fatigue, and the whole blood transcriptome in healthy young adults: a randomized, double-blind, placebo-controlled, crossover study

Fumika Shinozaki,Asuka Kamei,Kousuke Shimada,Hiroshi Matsuura,Takeo Shibata,Mayumi Ikeuchi,Kayo Yasuda,Takashige Oroguchi,Noriaki Kishimoto,Shinji Takashimizu,Yasuhiro Nishizaki,Keiko Abe Food Funct. 2023 14 3600
2. A study on the protective effects of taxifolin on human umbilical vein endothelial cells and THP-1 cells damaged by hexavalent chromium: a probable mechanism for preventing cardiovascular disease induced by heavy metals

Xiangyu Cao,Ruochen Bi,Jianli Hao,Shuai Wang,Yapeng Huo,Rahewa Mahir Demoz,Ruth Banda,Siqi Tian,Chong Xin,Mingyang Fu,Jingwen Pi,Jianli Liu Food Funct. 2020 11 3851
3. Engineering enzymatic cascades for the efficient biotransformation of eugenol and taxifolin to silybin and isosilybin

Yongkun Lv,Sha Xu,Yunbin Lyu,Shenghu Zhou,Guocheng Du,Jian Chen,Jingwen Zhou Green Chem. 2019 21 1660
4. Quercetin and its analogues: optical and acido–basic properties

Michal Biler,David Biedermann,Kate?ina Valentová,Vladimír K?en,Martin Kubala Phys. Chem. Chem. Phys. 2017 19 26870
5. Dietary polyphenols rutin, taxifolin and quercetin related compounds target Leishmania amazonensis arginase

Edson Roberto da Silva,Simone Brogi,Jo?o Francisco Lucon-Júnior,Giuseppe Campiani,Sandra Gemma,Claudia do Carmo Maquiaveli Food Funct. 2019 10 3172

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:480-18-2)Taxifolin

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Suzhou Senfeida Chemical Co., Ltd

(CAS:480-18-2)Taxifolin

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Cas no 480-18-2 (Taxifolin)

Taxifolin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Taxifolin Security Information

Taxifolin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Taxifolin Pricemore >>

Taxifolin Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Taxifolin Raw materials

Taxifolin Preparation Products

Taxifolin Suppliers

Taxifolin Spectrogram

Taxifolin Related Literature

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